Cas no 2097926-90-2 (N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 2097926-90-2
• MF: C₁₇H₁₆N₄O₅S
• MW: 388.397742271423
• CID: 5469125
• Update Time: 2025-07-16

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C17H16N4O5S/c22-17-13-3-1-2-4-14(13)19-20-21(17)8-7-18-27(23,24)12-5-6-15-16(11-12)26-10-9-25-15/h1-6,11,18H,7-10H2
• InChI Key： RZKSRUSDVIYLGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)OCCO2)(NCCN1C(C2C=CC=CC=2N=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 388.08414080 g/mol
• Monoisotopic Mass: 388.08414080 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 388.4
• XLogP3: 1.9
• Topological Polar Surface Area: 118

Additional information on N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Introduction to N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 2097926-90-2)

N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2097926-90-2, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide incorporates several key functional groups that contribute to its reactivity and potential biological effects. The presence of a benzotriazine moiety is particularly noteworthy, as this scaffold is known for its role in various pharmacological applications. The benzotriazine ring is fused with an ethyl group and a sulfonamide moiety, which further enhances the compound's complexity and potential interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules containing benzotriazine derivatives. These compounds have shown promise in various preclinical studies due to their ability to modulate multiple biological pathways. The sulfonamide group in N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is particularly significant, as sulfonamides are well-known for their antimicrobial and anti-inflammatory properties.

The synthesis of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include the formation of the benzotriazine core followed by functionalization with the ethyl and sulfonamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired molecular architecture efficiently.

The pharmacological profile of N-[2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been the subject of extensive research. Initial studies have suggested that this compound exhibits notable activity against certain cancer cell lines due to its ability to interfere with critical signaling pathways involved in cell proliferation and survival. Additionally, preliminary in vitro experiments have indicated potential benefits in managing inflammatory conditions by modulating immune responses.

The structural features of N-[2-(4-oxyo)-dihydro - 1 , 23 - tria z ine - 33 - yl ) eth y l ] - 23 - di hydro - 14 - benz odiox ine - 6 - sul fon am ide ] make it an attractive candidate for further investigation in drug discovery programs. The combination of a benzotriazine scaffold with a sulfonamide group provides multiple sites for interaction with biological targets, offering the possibility of developing a novel therapeutic agent with broad-spectrum activity.

In conclusion，N-[2-(4-oxyo)-dihydro - 1 , 23 - tria z ine - 33 - yl ) eth y l ] - 23 - di hydro - 14 - benz odiox ine - 6 - sul fon am ide ] (CAS No. 20979269002) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and promising biological activities position it as a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve，compounds like N-[benzotriazine derivative] are likely to play an increasingly important role in the discovery and development of new medicines.